Cas no 1616-52-0 (1,3-Benzenediol, 4-(2-propenyl)-)

1,3-Benzenediol, 4-(2-propenyl)- structure
1616-52-0 structure
Product Name:1,3-Benzenediol, 4-(2-propenyl)-
CAS No:1616-52-0
MF:C9H10O2
MW:150.174502849579
CID:1341403
PubChem ID:13898113
Update Time:2025-04-20

1,3-Benzenediol, 4-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 4-(2-propenyl)-
    • 4-allylbenzene-1,3-diol
    • 4-prop-2-enylbenzene-1,3-diol
    • SCHEMBL69697
    • 1,3-Benzenediol, 4-(2-propen-1-yl)-
    • 4-(Prop-2-en-1-yl)benzene-1,3-diol
    • 1616-52-0
    • 4-allylresorcinol
    • DTXSID60552015
    • DA-19922
    • AKOS015995592
    • Inchi: 1S/C9H10O2/c1-2-3-7-4-5-8(10)6-9(7)11/h2,4-6,10-11H,1,3H2
    • InChI Key: VXUCMXVCGIAHHR-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1CC=C)O

Computed Properties

  • Exact Mass: 150.0681
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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